3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide

• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-N-[1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C24H28N4O3/c1-17(18-4-8-20(9-5-18)28-14-12-27(2)13-15-28)25-24(29)23-16-22(26-31-23)19-6-10-21(30-3)11-7-19/h4-11,16-17H,12-15H2,1-3H3,(H,25,29)
• InChI Key: JIDSIXVZLZNGJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2CCN(CC2)C)NC(=O)C3=CC(=NO3)C4=CC=C(C=C4)OC

Description

3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide is a complex organic compound that features a combination of aromatic and heterocyclic structures

Preparation Methods

The synthesis of 3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide typically involves multiple steps. The synthetic route often starts with the preparation of key intermediates, such as 4-methoxyphenyl and 4-methylpiperazin-1-yl derivatives. These intermediates are then subjected to various reactions, including condensation and cyclization, to form the final compound. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity .

Chemical Reactions Analysis

3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide can undergo several types of chemical reactions:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Cyclization: The formation of the oxazole ring involves cyclization reactions, which are crucial for the synthesis of the compound

Scientific Research Applications

3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

3-(4-methoxyphenyl)-N-{1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide can be compared with other similar compounds, such as:

4-(4-methylpiperazin-1-yl)aniline: This compound shares the piperazine moiety and is used in similar applications.

2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione: This compound has a similar structure and is studied for its biological activities

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse applications.